Cas no 185215-33-2 (3-Thiophenecarboxylicacid, 2-amino-4-propyl-, methyl ester)

• Product Name: 3-Thiophenecarboxylicacid, 2-amino-4-propyl-, methyl ester
• CAS No: 185215-33-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 114488
• PubChem ID: 10559922
• Update Time: 2025-04-18

3-Thiophenecarboxylicacid, 2-amino-4-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 2-amino-4-propyl-, methyl ester
• 3-Thiophenecarboxylicacid,2-amino-4-propyl-,methylester(9CI)
• methyl 2-amino-4-propylthiophene-3-carboxylate
• 185215-33-2

• Inchi： 1S/C9H13NO2S/c1-3-4-6-5-13-8(10)7(6)9(11)12-2/h5H,3-4,10H2,1-2H3
• InChI Key： FNNMFHKJUZRALM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(=C1)CCC)N

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32